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Compound of Interest

Compound Name: L(-)-Norepinephrine bitartrate

Cat. No.: B8794434 Get Quote

Technical Support Center: L(-)-Norepinephrine
Bitartrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of L(-)-Norepinephrine
bitartrate powder and solutions.

Troubleshooting Guide
This guide addresses common issues encountered during the storage and use of L(-)-
Norepinephrine bitartrate.

Issue: My norepinephrine solution has turned pink, yellow, or brown.

Cause: This discoloration indicates oxidation of the norepinephrine molecule.[1][2] The

catechol group in norepinephrine is highly susceptible to oxidation, which is accelerated by

exposure to light, air (oxygen), and alkaline pH.[1][3]

Solution: Discard the discolored solution as it has degraded and its potency is compromised.

[2] Prepare a fresh solution using deoxygenated solvent and protect it from light.

Issue: A precipitate has formed in my norepinephrine solution.
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Cause: Precipitation can occur if the solubility limit is exceeded or if the pH of the solution is

not optimal. Norepinephrine is more stable and soluble in acidic conditions.[4][5][6]

Solution: Ensure the pH of your solution is within the recommended range of 3.0-4.5.[7] If

you are preparing a concentrated stock solution, verify the solubility of L(-)-Norepinephrine
bitartrate in your chosen solvent.

Issue: I am seeing inconsistent results in my experiments using a previously prepared

norepinephrine stock solution.

Cause: Inconsistent results are often due to the degradation of norepinephrine in the stock

solution, leading to a decrease in the effective concentration of the active compound.[2]

Stability can be affected by storage temperature, freeze-thaw cycles, and exposure to light

and air.

Solution: Prepare fresh stock solutions and aliquot them into single-use volumes to avoid

repeated freeze-thaw cycles.[1] Always store aliquots at the recommended temperature and

protect them from light.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for L(-)-Norepinephrine bitartrate
powder?

L(-)-Norepinephrine bitartrate powder should be stored in a tightly closed container in a dry

and well-ventilated place.[8][9] For long-term storage, temperatures between 2°C and 8°C are

often recommended, and some suppliers suggest storage at -70°C.[8][10] It is crucial to protect

the powder from light.[10]

Q2: How should I prepare and store a stock solution of L(-)-Norepinephrine bitartrate?

To prepare a stock solution, dissolve the powder in an acidic buffer or a solution with an

adjusted acidic pH, ideally between 3.0 and 4.5.[7] The use of 5% dextrose solution is

recommended as it helps protect against significant drug loss due to oxidation.[4][5][6] For

short-term storage, solutions can be kept at 2-8°C for up to 5 days. For longer-term storage, it

is advisable to aliquot the stock solution into single-use vials and store them at -20°C or colder

for extended stability.[11]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://publications.ashp.org/previewpdf/book/9781585287079/ch292.xml?pdfJsInlineViewToken=783342958&inlineView=true
https://publications.ashp.org/previewpdf/display/book/9781585287444/ch296.xml?pdfJsInlineViewToken=239434171&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585286850/ch286.xml?pdfJsInlineViewToken=64710177&inlineView=true
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=759807dd-61a8-4f6f-8bf5-f6ee773c81bc&version=2
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://www.benchchem.com/pdf/how_to_prevent_oxidation_of_norepinephrine_in_stock_solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_DL_Norepinephrine_Tartrate_Solution_Stability.pdf
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/SIAL/N5785?userType=undefined
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-489350&DocumentType=MSD&DocumentId=489350_SDS_IE_EN.PDF&DocumentUID=361425345&Language=EN&Country=IE&Origin=null
https://www.sigmaaldrich.cn/CN/en/sds/SIAL/N5785?userType=undefined
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26440_4000_EN.pdf
https://www.biosynth.com/Files/MSDS/FN/26/MSDS_FN26440_4000_EN.pdf
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=759807dd-61a8-4f6f-8bf5-f6ee773c81bc&version=2
https://publications.ashp.org/previewpdf/book/9781585287079/ch292.xml?pdfJsInlineViewToken=783342958&inlineView=true
https://publications.ashp.org/previewpdf/display/book/9781585287444/ch296.xml?pdfJsInlineViewToken=239434171&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585286850/ch286.xml?pdfJsInlineViewToken=64710177&inlineView=true
https://ejhp.bmj.com/content/27/e1/e93
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Is L(-)-Norepinephrine bitartrate sensitive to light?

Yes, L(-)-Norepinephrine bitartrate is light-sensitive.[12][13] Exposure to light can catalyze its

degradation.[3] Therefore, both the powder and its solutions should always be protected from

light by using amber vials or by wrapping containers in aluminum foil.[1][12]

Q4: What is the optimal pH for norepinephrine solutions to ensure stability?

Norepinephrine solutions are most stable in an acidic pH range.[4][5][6] A pH between 3.0 and

4.5 is generally recommended to minimize degradation.[7] The stability of norepinephrine

decreases significantly in neutral or alkaline conditions.[4][5][6]

Q5: Should I use an antioxidant in my norepinephrine solution?

The addition of an antioxidant like sodium metabisulfite or edetate disodium (EDTA) can help

prevent oxidation and improve the stability of norepinephrine solutions.[7] However, the

compatibility of the antioxidant with your specific experimental setup should be considered.

Data Presentation
Table 1: Stability of L(-)-Norepinephrine Bitartrate Solutions under Various Storage

Conditions
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Concentrati
on

Diluent
Storage
Temperatur
e

Light
Condition

pH
Stability
Results

0.2 mg/mL &

0.5 mg/mL

0.9% Sodium

Chloride

+5±3°C and

-20±5°C
In the dark Not specified

Stability

maintained

for 365 days.

[11]

0.2 mg/mL &

0.5 mg/mL

0.9% Sodium

Chloride
+25±2°C In the dark Not specified

Chemical

degradation

and coloring

appeared

before the

end of the 1-

year study.

[11]

0.50 mg/mL &

1.16 mg/mL
5% Dextrose 20-25°C

Protected

and

unprotected

from light

Not specified

Retained

more than

95.0% of the

initial

concentration

after 48

hours.[14][15]

5 mg/L 5% Dextrose Not specified Not specified 6.5
5% loss in 6

hours.[4][5][6]

5 mg/L 5% Dextrose Not specified Not specified 7.5
5% loss in 4

hours.[4][5][6]

Stock

Solution
Not specified 4°C Not specified Not specified

Stable for up

to 5 days.

Experimental Protocols
Protocol: Preparation of a Stable L(-)-Norepinephrine Bitartrate Stock Solution
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Solvent Preparation: Use a suitable acidic buffer (e.g., citrate buffer) or 5% dextrose solution.

[4][5][6] To minimize oxidation, deoxygenate the solvent by bubbling with an inert gas like

nitrogen or argon for at least 15-20 minutes.

Weighing: Weigh the required amount of L(-)-Norepinephrine bitartrate powder in a

controlled environment with minimal light exposure.

Dissolution: Promptly dissolve the powder in the deoxygenated solvent. Gentle vortexing can

be used to aid dissolution.

pH Adjustment: Measure the pH of the solution and, if necessary, adjust it to a range of 3.0-

4.5 using a suitable acid (e.g., hydrochloric acid).[7]

Sterilization (if required): If a sterile solution is needed, filter it through a 0.22 µm sterile filter.

Aliquoting and Storage: Dispense the solution into single-use, light-protecting (amber) vials.

For immediate use, store at 2-8°C. For long-term storage, freeze at -20°C or below.[11]

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://publications.ashp.org/previewpdf/book/9781585287079/ch292.xml?pdfJsInlineViewToken=783342958&inlineView=true
https://publications.ashp.org/previewpdf/display/book/9781585287444/ch296.xml?pdfJsInlineViewToken=239434171&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585286850/ch286.xml?pdfJsInlineViewToken=64710177&inlineView=true
https://www.benchchem.com/product/b8794434?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=759807dd-61a8-4f6f-8bf5-f6ee773c81bc&version=2
https://ejhp.bmj.com/content/27/e1/e93
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparation and Storage of Norepinephrine Solutions

Start: Need Norepinephrine Solution

Prepare Solvent
(e.g., 5% Dextrose)

Deoxygenate with N2/Ar

Weigh Norepinephrine
Bitartrate Powder

Dissolve Powder
in Solvent

Check pH

Adjust pH to 3.0-4.5

pH not 3.0-4.5

Intended Use?

pH is 3.0-4.5

Short-Term Storage
(2-8°C, <5 days)
Protect from light

Immediate Use

Aliquot into Single-Use Vials

Stock Solution

End: Use Solution

Long-Term Storage
(-20°C or colder)
Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing and storing stable L(-)-Norepinephrine bitartrate solutions.
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Troubleshooting Discolored Norepinephrine Solution

Solution is Discolored
(Pink/Yellow/Brown)

Cause: Oxidation Discard
Degraded Solution

Accelerating Factors:
- Light Exposure

- Oxygen Exposure
- Alkaline pH (>6.0)

Prepare Fresh Solution

Preventative Measures:
1. Use Deoxygenated Solvent

2. Store in Amber Vials
3. Adjust pH to 3.0-4.5

Use Stable Solution

Click to download full resolution via product page

Caption: Logical steps for troubleshooting discolored norepinephrine solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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